Cas no 2378506-74-0 (1-[3-(Methylamino)propyl]imidazolidin-2-one;hydrochloride)

• Product Name: 1-[3-(Methylamino)propyl]imidazolidin-2-one;hydrochloride
• CAS No: 2378506-74-0
• MF: C₇H₁₆ClN₃O
• MW: 193.674440383911
• CID: 6399716
• PubChem ID: 145912897
• Update Time: 2025-10-29

1-[3-(Methylamino)propyl]imidazolidin-2-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2378506-74-0
• 1-[3-(Methylamino)propyl]imidazolidin-2-one;hydrochloride
• 1-[3-(methylamino)propyl]imidazolidin-2-one hydrochloride
• EN300-7461419

• Inchi： 1S/C7H15N3O.ClH/c1-8-3-2-5-10-6-4-9-7(10)11;/h8H,2-6H2,1H3,(H,9,11);1H
• InChI Key： XQOJVAPBEIBWBR-UHFFFAOYSA-N
• SMILES： Cl.O=C1NCCN1CCCNC

Computed Properties

• Exact Mass: 193.0981898g/mol
• Monoisotopic Mass: 193.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4Ų

Additional information on 1-[3-(Methylamino)propyl]imidazolidin-2-one;hydrochloride

Compound CAS No 2378506-74-0: 1-[3-(Methylamino)propyl]imidazolidin-2-one; Hydrochloride

The compound with CAS No 2378506-74-0, commonly referred to as 1-[3-(Methylamino)propyl]imidazolidin-2-one; Hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of imidazolidinones, which are known for their diverse applications in drug discovery and chemical synthesis. The imidazolidinone core structure is a five-membered ring containing two nitrogen atoms, which contributes to its unique chemical properties and reactivity.

The methylamino group attached to the propyl chain in this compound introduces additional functionality, enhancing its potential for interaction with biological systems. Recent studies have highlighted the importance of such modifications in modulating the pharmacokinetic and pharmacodynamic profiles of drugs. The hydrochloride salt form of this compound suggests its utility in pharmaceutical formulations, where acidic conditions or specific ion pairing may be required for stability or bioavailability.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-[3-(Methylamino)propyl]imidazolidin-2-one; Hydrochloride. Researchers have explored various routes, including condensation reactions and cyclization processes, to optimize the yield and purity of this compound. These efforts are driven by the increasing demand for high-quality intermediates in drug development pipelines.

In terms of applications, this compound has shown promise in several therapeutic areas. For instance, its ability to act as a bioisostere or a template molecule makes it valuable in medicinal chemistry for designing novel drug candidates. Additionally, its structural similarity to certain neurotransmitters has led to investigations into its potential role in neuromodulation and neuroprotection.

Recent studies have also focused on the pharmacokinetic properties of this compound. Advanced analytical techniques, such as mass spectrometry and high-performance liquid chromatography (HPLC), have been employed to determine its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding how this compound behaves within biological systems and for guiding its further development as a potential therapeutic agent.

The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability compared to the free base. This makes it more amenable to formulation into various dosage forms, including tablets, capsules, and injectables. The ability to tailor the physical and chemical properties of this compound through salt formation underscores its versatility in pharmaceutical applications.

Looking ahead, ongoing research is exploring the potential of 1-[3-(Methylamino)propyl]imidazolidin-2-one; Hydrochloride as a lead compound for developing treatments for chronic diseases such as neurodegenerative disorders and inflammatory conditions. Its unique combination of structural features and functional groups positions it as a promising candidate for further exploration in preclinical studies.

In conclusion, the compound with CAS No 2378506-74-0 represents a valuable addition to the arsenal of tools available to chemists and pharmacologists. Its structural diversity, functional versatility, and potential therapeutic applications make it a subject of continued interest in both academic and industrial research settings.